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Compound of Interest

Compound Name: Pandamarilactonine A

Cat. No.: B14801218 Get Quote

A Guide for Researchers and Drug Development
Professionals
The genus Pandanus, commonly known as screw pine, comprises hundreds of species

distributed throughout tropical and subtropical regions. Traditional medicine has long utilized

various parts of these plants to treat a range of ailments. Modern phytochemical research has

identified a diverse array of bioactive compounds within this genus, with alkaloids being of

significant interest due to their potent pharmacological activities. This guide provides a

comparative analysis of the biological effects of Pandanus alkaloids, supported by experimental

data, to assist researchers and professionals in the field of drug development.

Comparative Biological Activity of Pandanus
Alkaloids and Extracts
The biological activities of alkaloids and extracts from various Pandanus species have been

investigated, revealing potential applications in antimicrobial, anticancer, anti-inflammatory, and

neuroprotective therapies. The following tables summarize the quantitative data available from

these studies.

Table 1: Antimicrobial Activity of Isolated Pandanus
amaryllifolius Alkaloids
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Alkaloid Test Organism MIC (µg/mL) MBC (µg/mL) Reference

Pandamarilactoni

ne-A

Pseudomonas

aeruginosa
15.6 31.25 [1]

Staphylococcus

aureus
>500 >500 [1]

Escherichia coli >500 >500 [1]

Pandamarilactoni

ne-B

Pseudomonas

aeruginosa
500 500 [1]

Staphylococcus

aureus
>500 >500 [1]

Escherichia coli >500 >500 [1]

Pandamarilacton

e-1

Pseudomonas

aeruginosa
>500 >500 [1]

Staphylococcus

aureus
>500 >500 [1]

Escherichia coli >500 >500 [1]

Pandamarilacton

e-32

Pseudomonas

aeruginosa
>500 >500 [1]

Staphylococcus

aureus
>500 >500 [1]

Escherichia coli >500 >500 [1]

MIC: Minimum Inhibitory Concentration; MBC: Minimum Bactericidal Concentration.

Table 2: Cytotoxicity of Pandanus Extracts against
Cancer Cell Lines
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Pandanus Species
& Extract

Cell Line IC50 (µg/mL) Reference

P. odoratissimus

(Aqueous Extract)
Calu-6 (Lung Cancer) 153.84 [2]

P. amaryllifolius

(Ethanol Extract)

MDA-MB-231 (Breast

Cancer)
90 [3]

P. amaryllifolius

(Extract)

MCF-7 (Breast

Cancer)
210.4 [4]

P. odorifer (Ethanolic

Flower Extract)
HT-29 (Colon Cancer) 17.6 [5]

P. odoratissimus

(Petroleum Ether

Extract)

MCF-7 (Breast

Cancer)
~25 (at 72h) [5]

P. odoratissimus

(Methanol Extract)

MCF-7 (Breast

Cancer)
~25 (at 72h) [5]

P. tectorius (Fruit

Extracts)

L-6, RAW, HepG2,

HeLa, MCF-7
>30 [6]

IC50: Half-maximal inhibitory concentration. Data for isolated alkaloids is limited in the current

literature.

Table 3: Anti-inflammatory and Neuroprotective Effects
of Pandanus Alkaloids and Extracts
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Species &
Compound/Ext
ract

Biological
Effect

Assay
Quantitative
Data

Reference

P. amaryllifolius

(Total Alkaloid

Mixture)

Anti-

inflammatory

LPS-stimulated

macrophages

Decreased TNF-

α & IL-6

production

[2][7]

P. tectorius (Total

Alkaloid Mixture)

Anti-

inflammatory

LPS-stimulated

macrophages

Decreased TNF-

α & IL-6,

Increased IL-10

[2][7]

P. odoratissimus

(Methanolic

Extract)

Anti-

inflammatory

Carrageenan-

induced rat paw

edema

68% inhibition at

100 mg/kg
[8][9]

P. fascicularis

(Extract)

Anti-

inflammatory

LPS-stimulated

RAW 264.7 cells

Decreased NO,

IL-1β, IL-6, TNF-

α

[10][11]

Pandamarilactoni

ne-A

Inhibition of

AGEs

BSA-dextrose

model

74% inhibition at

100 µg/mL

Pandamarilactoni

ne-B

Inhibition of

AGEs

BSA-dextrose

model

56% inhibition at

100 µg/mL

AGEs: Advanced Glycation End-products. Data on IC50 values for isolated alkaloids in anti-

inflammatory assays is limited.

Experimental Protocols
Extraction and Isolation of Alkaloids from Pandanus
amaryllifolius
The following protocol describes the general procedure for the extraction and isolation of

alkaloids from the leaves of P. amaryllifolius.
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Air-dried and ground leaves of P. amaryllifolius

Percolation with Methanol (MeOH)

Concentration under reduced pressure

Crude Methanolic Extract

Dissolution in 1M H2SO4

Partition with Dichloromethane (DCM)

Aqueous Acid Layer

Basification to pH 8 (Na2CO3)

Extraction with DCM

Concentration under reduced pressure

Crude Alkaloidal Extract (CBE)

Chromatographic Separation (e.g., Column Chromatography, PTLC)

Isolated Alkaloids (e.g., Pandamarilactonine-A)
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Mitochondrial Apoptosis

Pandanus Alkaloids / Extract

p53 Upregulation

Bax Activation

Mitochondrion

Cytochrome c Release

Caspase-9 Activation

Caspase-3/7 Activation

Apoptosis
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NF-κB Signaling

Inflammatory Stimuli (e.g., LPS)

IKK Activation

IκB Degradation

NF-κB Translocation to Nucleus

Pro-inflammatory Gene Expression (TNF-α, IL-6)

Inflammation

Pandanus Alkaloids / Extract

Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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